Cas no 143999-87-5 (2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone)

• Product Name: 2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone
• CAS No: 143999-87-5
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 2777000
• Update Time: 2025-10-17

2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone

• Inchi： 1S/C13H18N2O2/c1-11-3-2-4-12(9-11)17-10-13(16)15-7-5-14-6-8-15/h2-4,9,14H,5-8,10H2,1H3
• InChI Key： VDFSNWBNLMGIEC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)CC(N1CCNCC1)=O

2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone

Introduction to 2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone (CAS No. 143999-87-5)

2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 143999-87-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a combination of a phenoxy group and a piperazine moiety, has garnered attention due to its structural features and potential biological activities. The presence of the piperazin-1-yl group suggests possible interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for medicinal chemistry investigations.

The 3-methylphenoxy substituent contributes to the lipophilicity and electronic properties of the molecule, which are critical factors in determining its pharmacokinetic behavior. Such structural elements are often explored in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) drugs, where piperazine derivatives are frequently encountered. The compound's potential as a precursor or intermediate in synthetic pathways underscores its importance in industrial and academic research settings.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone with greater precision. Studies utilizing these methodologies have hinted at its possible role as an agonist or antagonist for various neurotransmitter receptors, including serotonin and dopamine receptors. Such findings are particularly relevant given the ongoing research into neuroactive compounds that could address neurological disorders.

In the context of drug development, the synthesis of 2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone has been optimized using modern synthetic techniques to enhance yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to construct the desired framework efficiently. These synthetic strategies not only improve the accessibility of the compound but also provide insights into scalable production methods for related molecules.

The pharmacological profile of 2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone is further illuminated by its interaction with biological systems. Preliminary in vitro studies have demonstrated its ability to modulate certain enzymatic pathways, suggesting potential therapeutic applications in areas such as inflammation and pain management. The compound's dual functionality—combining a hydrophobic aromatic ring system with a polar piperazine group—makes it an intriguing candidate for further investigation.

As research progresses, the integration of high-throughput screening (HTS) technologies has allowed for rapid evaluation of large libraries of compounds like 2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone. This approach has accelerated the discovery of bioactive molecules by enabling high-throughput testing against diverse biological targets. The results from these screens have provided valuable data points for designing more refined derivatives with enhanced efficacy and reduced side effects.

The role of 2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone in medicinal chemistry extends beyond its isolated properties. Its structural motifs can be modified to explore new chemical spaces, leading to novel drug candidates with improved pharmacological profiles. For instance, variations in the substitution pattern on the aromatic ring or modifications to the piperazine core can significantly alter binding affinity and selectivity.

Recent publications have highlighted the compound's relevance in addressing emerging challenges in drug design, such as overcoming multidrug resistance or targeting understudied disease mechanisms. The versatility of 2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone as a scaffold allows chemists to tailor its properties for specific therapeutic needs, making it a cornerstone in contemporary pharmaceutical research.

The synthesis and characterization of 2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone also contribute to our understanding of fundamental chemical principles. Its preparation involves key reactions that are representative of modern organic synthesis, such as Buchwald-Hartwig amination and Stille coupling reactions. These methods not only facilitate access to complex molecules but also serve as educational tools for training new generations of chemists.

In conclusion, 2-(3-Methylphenoxy)-1-(piperazin-1-yl)ethanone (CAS No. 143999-87-5) represents a fascinating intersection of structure and function in pharmaceutical chemistry. Its unique combination of pharmacophoric elements positions it as a promising candidate for further exploration in drug discovery efforts. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of medicinal chemistry investigations.